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Compound of Interest

Compound Name: Dichapetalin K

Cat. No.: B15192093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichapetalin K is a naturally occurring triterpenoid found in plants of the Dichapetalum genus.

[1] It belongs to a class of compounds known for their cytotoxic and anti-inflammatory

properties, making it a subject of interest in cancer research and drug development. Accurate

and consistent preparation of Dichapetalin K stock solutions is critical for obtaining reliable

and reproducible experimental results. This document provides detailed protocols for the

preparation, handling, and storage of Dichapetalin K stock solutions.

Compound Information

A summary of the key chemical properties of Dichapetalin K is provided in the table below.
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Property Value Source

CAS Number 876610-29-6 [1]

Molecular Formula C₃₉H₅₀O₆ [1]

Molecular Weight 614.8 g/mol [1]

Purity
>98% (or as specified by the

supplier)
N/A

Appearance White to off-white solid N/A

Health and Safety Precautions

Dichapetalin K is a cytotoxic compound and should be handled with extreme care to avoid

exposure.[1] All handling of the solid compound and concentrated solutions should be

performed in a certified chemical fume hood. Personal protective equipment (PPE), including a

lab coat, safety goggles, and two pairs of nitrile gloves, must be worn at all times. All waste

materials contaminated with Dichapetalin K should be disposed of as hazardous cytotoxic

waste according to institutional guidelines.

Experimental Protocol: Preparing a 10 mM
Dichapetalin K Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Dichapetalin K in

dimethyl sulfoxide (DMSO). DMSO is a common solvent for preparing stock solutions of

lipophilic compounds for use in biological assays.

Materials

Dichapetalin K (solid)

Anhydrous/molecular sieve-treated DMSO

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Procedure

Equilibrate Dichapetalin K: Allow the vial of solid Dichapetalin K to equilibrate to room

temperature for at least 30 minutes before opening to prevent condensation of moisture.

Weigh Dichapetalin K: In a chemical fume hood, carefully weigh out 1 mg of Dichapetalin
K into a pre-weighed microcentrifuge tube or amber glass vial.

Calculate Required Solvent Volume: Use the following formula to calculate the volume of

DMSO required to achieve a 10 mM concentration:

Volume (L) = Amount (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For 1 mg of Dichapetalin K (MW = 614.8 g/mol ): Volume (L) = 0.001 g / (614.8 g/mol *

0.010 mol/L) = 0.0001626 L = 162.6 µL

Dissolve Dichapetalin K: Add the calculated volume (162.6 µL) of anhydrous DMSO to the

vial containing the Dichapetalin K.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to

dissolve the solid. If necessary, sonicate the solution for 5-10 minutes to ensure complete

dissolution. Visually inspect the solution to confirm that no solid particles remain.

Storage: Store the 10 mM stock solution at -20°C or -80°C in small aliquots to minimize

freeze-thaw cycles.

Summary of Stock Solution Preparation
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Parameter Value

Compound Dichapetalin K

Desired Concentration 10 mM

Solvent DMSO

Amount of Dichapetalin K 1 mg

Molecular Weight 614.8 g/mol

Calculated DMSO Volume 162.6 µL

Storage Temperature -20°C or -80°C

Preparation of Working Solutions
For cell-based assays, the DMSO concentration should typically be kept below 0.5% to avoid

solvent-induced cytotoxicity. To prepare working solutions, the 10 mM stock solution should be

serially diluted in the appropriate cell culture medium.

Example Dilution for a 10 µM Working Solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of cell

culture medium to obtain a 10 µM solution.

Further dilute this intermediate solution as required for your specific experimental

concentrations.

Stability and Storage

Stock Solutions: When stored properly at -20°C or -80°C in tightly sealed, light-protected

vials, the DMSO stock solution of Dichapetalin K is expected to be stable for several

months. Avoid repeated freeze-thaw cycles.

Working Solutions: Aqueous working solutions are much less stable and should be prepared

fresh for each experiment and used immediately.
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Caption: Workflow for preparing Dichapetalin K stock and working solutions.
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Caption: Relationship of components in Dichapetalin K solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15192093?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

